Cas no 1131587-44-4 (Methyl 2,4-dihydroxy-5-iodobenzoate)

• Product Name: Methyl 2,4-dihydroxy-5-iodobenzoate
• CAS No: 1131587-44-4
• MF: C₈H₇IO₄
• MW: 294.043255090714
• CID: 1030683
• PubChem ID: 44828938
• Update Time: 2025-04-20

Methyl 2,4-dihydroxy-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-dihydroxy-5-iodobenzoate
• 1131587-44-4
• Methyl2,4-dihydroxy-5-iodobenzoate
• A802756
• DB-060294
• AKOS015852198
• methyl 2,4-dihydroxy-5-iodo-benzoate
• DTXSID10661025

• Inchi： 1S/C8H7IO4/c1-13-8(12)4-2-5(9)7(11)3-6(4)10/h2-3,10-11H,1H3
• InChI Key： BDPUWOXPDUWNCW-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C(=O)OC)C=1)O)O

Computed Properties

• Exact Mass: 293.93891g/mol
• Monoisotopic Mass: 293.93891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters